Cas no 101858-17-7 (19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI))

19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI) structure
101858-17-7 structure
Product Name:19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI)
CAS No:101858-17-7
MF:C24H32O4
MW:384.508487701416
CID:218986
PubChem ID:3063941
Update Time:2025-04-19

19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI)
    • 19-Nor-17a-pregn-5(10)-en-20-yne-3b,17-diol, diacetate (7CI)
    • [(3S,8R,9S,13S,14S)-17-acetyloxy-17-ethynyl-13-methyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • DTXSID90906749
    • 101858-17-7
    • 19-Norpregn-5(10)-en-20-yne-3,17-diyl diacetate
    • Inchi: 1S/C24H32O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,18,20-22H,6-14H2,2-4H3/t18-,20+,21+,22-,23-,24?/m0/s1
    • InChI Key: VYWDESWLBDGSPU-OTYNPTLCSA-N
    • SMILES: O(C(C)=O)C1(C#C)CC[C@H]2[C@@H]3CCC4C[C@H](CCC=4[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

  • Exact Mass: 384.23016
  • Monoisotopic Mass: 384.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 771
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.15
  • Boiling Point: 461.7°C at 760 mmHg
  • Flash Point: 222.3°C
  • Refractive Index: 1.546
  • PSA: 52.6
  • LogP: 4.57000

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